Cas no 115615-35-5 (Methyl 2-(2-chlorophenyl)propanoate)

• Product Name: Methyl 2-(2-chlorophenyl)propanoate
• CAS No: 115615-35-5
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 5520694
• PubChem ID: 20783013
• Update Time: 2025-05-21

Methyl 2-(2-chlorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-chlorophenyl)propanoate
• AKOS011681884
• EN300-1138103
• CS-0275267
• DTXSID101284103
• methyl2-(2-chlorophenyl)propanoate
• SCHEMBL5706168
• Methyl 2-(2-chlorophenyl)propionate
• Benzeneacetic acid, 2-chloro-alpha-methyl-, methyl ester
• DB-129998
• Methyl 2-chloro-I+/--methylbenzeneacetate
• F83473
• 115615-35-5

• Inchi： 1S/C10H11ClO2/c1-7(10(12)13-2)8-5-3-4-6-9(8)11/h3-7H,1-2H3
• InChI Key： OIEBAXIJLDGWBZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Cl)(C)C(=O)OC

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on Methyl 2-(2-chlorophenyl)propanoate

Comprehensive Overview of Methyl 2-(2-chlorophenyl)propanoate (CAS No. 115615-35-5): Properties, Applications, and Industry Insights

Methyl 2-(2-chlorophenyl)propanoate (CAS No. 115615-35-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fragrance industries. This ester derivative, characterized by its 2-chlorophenyl moiety and propanoate backbone, has garnered significant attention due to its unique chemical properties and functional adaptability. In this detailed exploration, we delve into its molecular structure, synthesis pathways, and emerging trends aligned with current industry demands.

The compound’s systematic name, Methyl 2-(2-chlorophenyl)propanoate, reflects its precise IUPAC nomenclature, while its CAS registry number (115615-35-5) ensures unambiguous identification in global databases. Researchers frequently search for "synthesis of Methyl 2-(2-chlorophenyl)propanoate" or "CAS 115615-35-5 applications," highlighting its relevance in synthetic chemistry. Its chlorophenyl group contributes to enhanced stability and reactivity, making it a valuable intermediate in drug development, particularly for non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents.

Recent advancements in green chemistry have spurred interest in sustainable synthesis methods for Methyl 2-(2-chlorophenyl)propanoate. Queries like "eco-friendly production of CAS 115615-35-5" or "biocatalytic esterification of 2-chlorophenyl compounds" dominate academic forums. Innovations such as enzymatic catalysis and solvent-free reactions are being explored to reduce environmental impact while maintaining high yield and purity—a critical consideration for industries complying with REACH and FDA regulations.

In the fragrance sector, Methyl 2-(2-chlorophenyl)propanoate is valued for its subtle aromatic profile, often incorporated into perfumes and flavor enhancers. Searches for "use of 2-chlorophenyl esters in perfumery" underscore its niche appeal. Additionally, its role as a pharmaceutical intermediate is frequently discussed in contexts like "CAS 115615-35-5 in drug formulation," where its metabolic stability and low toxicity are pivotal.

Analytical techniques such as GC-MS, HPLC, and NMR are essential for characterizing Methyl 2-(2-chlorophenyl)propanoate, ensuring compliance with industry standards. Keywords like "analytical methods for CAS 115615-35-5" reflect the demand for precise quality control protocols. Furthermore, the compound’s storage and handling—often searched as "stability of Methyl 2-(2-chlorophenyl)propanoate"—require inert conditions to prevent hydrolysis or degradation.

Looking ahead, the demand for Methyl 2-(2-chlorophenyl)propanoate is projected to grow, driven by its applications in personalized medicine and sustainable agriculture. Emerging topics like "CAS 115615-35-5 in precision farming" or "role of chlorophenyl esters in biodegradable pesticides" signal its expanding utility. Collaborative research between academia and industry continues to unlock novel applications, reinforcing its status as a cornerstone in fine chemical synthesis.

In summary, Methyl 2-(2-chlorophenyl)propanoate (CAS No. 115615-35-5) exemplifies the intersection of innovation and practicality. Its multifaceted uses, coupled with evolving synthetic methodologies, position it as a compound of enduring significance in scientific and industrial realms. By addressing contemporary queries and trends, this overview aims to serve as a definitive resource for stakeholders across disciplines.